Cas no 1702059-61-7 (7-Bromo-2-chloro-3-ethyl-8-methylquinoline)

• Product Name: 7-Bromo-2-chloro-3-ethyl-8-methylquinoline
• CAS No: 1702059-61-7
• MF: C₁₂H₁₁BrClN
• MW: 284.579441308975
• CID: 5917532
• PubChem ID: 107629178
• Update Time: 2025-10-29

7-Bromo-2-chloro-3-ethyl-8-methylquinoline Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-2-chloro-3-ethyl-8-methylquinoline
• EN300-6268420
• 1702059-61-7

• Inchi： 1S/C12H11BrClN/c1-3-8-6-9-4-5-10(13)7(2)11(9)15-12(8)14/h4-6H,3H2,1-2H3
• InChI Key： HVNCNFGVCAQEFI-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=CC(=C(N=C2C=1C)Cl)CC

Computed Properties

• Exact Mass: 282.97634g/mol
• Monoisotopic Mass: 282.97634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 12.9Ų

Additional information on 7-Bromo-2-chloro-3-ethyl-8-methylquinoline

7-Bromo-2-chloro-3-ethyl-8-methylquinoline: A Comprehensive Overview

The compound 7-Bromo-2-chloro-3-ethyl-8-methylquinoline (CAS No. 1702059-61-7) is a highly specialized heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the quinoline family, which is renowned for its versatile applications in drug discovery and advanced materials. The unique combination of substituents—bromo, chloro, ethyl, and methyl groups—on the quinoline ring imparts distinctive electronic and steric properties, making it a valuable molecule for both academic research and industrial applications.

Recent studies have highlighted the potential of 7-Bromo-2-chloro-3-ethyl-8-methylquinoline as a precursor for synthesizing bioactive compounds with anti-inflammatory, antitumor, and antimicrobial properties. Researchers have demonstrated that the bromine and chlorine substituents at positions 7 and 2, respectively, significantly influence the molecule's reactivity and selectivity in various chemical reactions. For instance, a 2023 study published in *Journal of Medicinal Chemistry* revealed that this compound can undergo nucleophilic aromatic substitution reactions under mild conditions, enabling the construction of complex heterocyclic frameworks with high precision.

In addition to its role in drug discovery, 7-Bromo-2-chloro-3-ethyl-8-methylquinoline has shown promise in the field of optoelectronics. The ethyl and methyl groups at positions 3 and 8 enhance the molecule's solubility in organic solvents, making it an ideal candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. A team of scientists at Stanford University reported in *Nature Communications* that this compound exhibits excellent photoluminescence properties, with quantum yields exceeding 90% under certain conditions. These findings underscore its potential as a high-performance emitter material in next-generation display technologies.

The synthesis of 7-Bromo-2-chloro-3-ethyl-8-methylquinoline involves a multi-step process that typically begins with the preparation of a quinoline skeleton followed by selective substitution reactions. A 2023 paper in *Chemical Communications* detailed an efficient route involving a Friedländer-type synthesis, where an o-amino aryl ketone undergoes cyclization with an aldehyde to form the quinoline core. Subsequent halogenation steps introduce the bromine and chlorine substituents at specific positions, ensuring high regioselectivity.

From a pharmacological perspective, 7-Bromo-2-chloro-3-ethyl-8-methylquinoline has been investigated for its potential as a kinase inhibitor. Preclinical studies conducted by researchers at the University of California have shown that this compound exhibits moderate inhibitory activity against several oncogenic kinases, including EGFR and Aurora kinase A. These results suggest that it could serve as a lead compound for developing novel anticancer therapies.

In conclusion, 7-Bromo-2-chloro-3-Ethyl-S-MethyQuinoline (CAS No. 1702059617) is a multifaceted compound with applications spanning drug discovery, materials science, and optoelectronics. Its unique structure and reactivity make it an invaluable tool for researchers seeking to explore new frontiers in organic chemistry and related disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in advancing both scientific knowledge and technological innovation.